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Summary of Thermochemical Data

The following table compiles the key thermochemical properties of PDMAT from the NIST standard

reference data [1].

Property Value Units State Method / Note

Enthalpy of Formation
(ΔfH°gas)

-238. ±
15.

kJ/mol Gas Data Review

Enthalpy of Formation
(ΔfH°solid)

-327. ±
11.

kJ/mol Solid Data Review

Enthalpy of Sublimation
(ΔsubH°)

89. ± 10. kJ/mol Phase
Change

RSC (Adedeji, Cavell, et al., 1979)

Ionization Energy (IE) 6.89 eV Gas Photoelectron Spectroscopy (PE),
Vertical value

Experimental Methodologies

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s1480260?utm_src=pdf-body
https://www.smolecule.com/products/s1480260?utm_src=pdf-interest
https://webbook.nist.gov/cgi/cbook.cgi?ID=C19824590&Mask=25AF
https://www.smolecule.com/products/s1480260?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The thermochemical data for PDMAT was determined through several experimental techniques, which are

summarized below [1].

Experiment
Type

Key Technique Brief Workflow
Key
Parameters/Conditions

Formation
Enthalpy

Data Review Compilation and evaluation of
existing experimental data by an

expert (José A. Martinho Simões).

Standard conditions

Sublimation
Enthalpy

Not Specified

(Source: RSC)

The enthalpy change for the

transition from solid to gas phase
was measured.

ΔsubH° = 89. ± 10.

kJ/mol

Ionization
Energy

Photoelectron
Spectroscopy

(PE)

Molecules in the gas phase are
irradiated with UV light, and the

kinetic energy of the ejected
electrons is measured.

Vertical ionization energy

Thermochemistry Data Relationship Diagram

The following diagram illustrates the relationships and pathways between the different thermochemical

parameters of PDMAT, showing how they interconnect from the solid phase to the formation of gas phase

ions.
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PDMAT (Solid)
ΔfH°solid = -327 ± 11 kJ/mol

Sublimation
ΔsubH° = 89 ± 10 kJ/mol

 Phase Change

PDMAT (Gas)
ΔfH°gas = -238 ± 15 kJ/mol

Ionization
IE = 6.89 eV (Vertical)

 UV Radiation

PDMAT Gas Ion

Click to download full resolution via product page

This workflow shows the pathway from solid PDMAT to its gaseous ion, highlighting key energy changes

[1].

Application Notes for Researchers

For scientists in drug development and related fields, understanding the thermal stability and phase transition

behavior of chemical precursors is critical for process design. The provided data is fundamental for modeling

and scaling up processes like Chemical Vapor Deposition (CVD) and Atomic Layer Deposition (ALD),

which are pivotal in creating advanced materials and coatings [2] [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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